Cas no 2228514-10-9 (tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate
• CAS No: 2228514-10-9
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 6150003
• PubChem ID: 165720610
• Update Time: 2025-06-27

tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate
• 2228514-10-9
• EN300-1899873
• tert-butyl N-[2-chloro-4-(1H-imidazol-4-yl)phenyl]carbamate

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18-11-5-4-9(6-10(11)15)12-7-16-8-17-12/h4-8H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： QJLGWCSTXYNYDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C1=CN=CN1

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate

tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate, identified by the CAS number 2228514-10-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a chlorine atom and an imidazole ring. This combination of functional groups endows the compound with versatile chemical properties, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the role of tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate in the development of bioactive compounds. Researchers have explored its potential as an intermediate in the synthesis of drugs targeting specific biological pathways, such as kinase inhibitors and anti-inflammatory agents.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and coupling reactions, to achieve the desired structural complexity. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, tert-butyl N-2-chloro-4-(1H-imidazol-4-yl)phenylcarbamate has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical and thermal properties.

The CAS number 2228514-10-9 serves as a unique identifier for this compound, facilitating its identification and referencing in scientific literature and regulatory documents.

In conclusion, tert-butyl N-2-chloro-4-(1H-imidazol-4-yli)phenylcarbamate is a versatile and intriguing molecule with a wide range of potential applications across various scientific disciplines.